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Compound Name: cOB1 phermone
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies for

isolating and purifying the native cOB1 peptide from Enterococcus faecalis. The cOB1 peptide,

a quorum-sensing pheromone with antimicrobial properties, plays a crucial role in regulating

the transfer of the pOB1 plasmid. Understanding its isolation is pivotal for research into

bacterial communication, virulence, and the development of novel antimicrobial agents.

Introduction to the cOB1 Peptide
The cOB1 peptide is a small, hydrophobic octapeptide with the amino acid sequence Val-Ala-

Val-Leu-Val-Leu-Gly-Ala (VAVLVLGA).[1][2] It functions as a sex pheromone in Enterococcus

faecalis, inducing the conjugal transfer of the hemolysin/bacteriocin-encoding plasmid, pOB1.

[3] Beyond its role in horizontal gene transfer, cOB1 has been identified as an antimicrobial

peptide (AMP) capable of killing pathogenic strains of E. faecalis, such as the vancomycin-

resistant V583 strain.[1][4] The peptide is derived from the signal sequence of a lipoprotein

precursor and is actively secreted by plasmid-free E. faecalis cells.[4][5] Recent studies have

also shown that cOB1 can form amyloid-like structures, a novel characteristic for a pheromone

peptide that may influence its interaction with receptor cells.[1][2]

Quantitative Data on cOB1 Peptide
The native concentration of cOB1 and other enterococcal pheromones in culture supernatants

is typically very low, necessitating sensitive detection and efficient purification methods. The
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data below summarizes the known quantitative parameters for the cOB1 peptide.

Parameter Value Reference

Amino Acid Sequence VAVLVLGA [1][2]

Molecular Weight

(Monoisotopic)
727.52 Da Calculated

Typical Concentration in

Culture
10-11 M range [5]

Minimum Inhibitory

Concentration (MIC) against E.

faecalis V583

25 pM [4]

Experimental Protocols
This section details the key experimental procedures for the isolation and purification of native

cOB1 peptide from E. faecalis culture supernatant. The workflow is designed for preparative-

scale isolation to yield sufficient peptide for downstream applications.

Bacterial Culture and Supernatant Collection
Strain and Media: Culture a cOB1-producing strain of Enterococcus faecalis (typically a

plasmid-free strain) in an appropriate rich medium, such as Brain Heart Infusion (BHI) or

Todd-Hewitt Broth (THB).

Growth Conditions: Inoculate the broth and incubate at 37°C under static conditions until the

culture reaches the late exponential or early stationary phase, as pheromone production is

often maximal at higher cell densities.

Supernatant Harvesting: Pellet the bacterial cells by centrifugation (e.g., 10,000 x g for 20

minutes at 4°C).

Filtration: Carefully decant the supernatant and pass it through a 0.22 µm sterile filter to

remove any remaining bacteria and cellular debris. The filtered supernatant is the starting

material for peptide purification.
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Peptide Purification Workflow
The purification of the hydrophobic cOB1 peptide from the complex culture medium is a multi-

step process involving initial capture and concentration followed by high-resolution

chromatographic separation.
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Step 1: Bacterial Culture & Supernatant Preparation

Step 2: Solid-Phase Extraction (SPE) - Capture & Concentration

Step 3: Preparative Reversed-Phase HPLC - Final Purification

Step 4: Verification & Final Product

E. faecalis Culture (THB, 37°C)

Centrifugation (10,000 x g)

Sterile Filtration (0.22 µm)

Load Filtered Supernatant

Condition C18 Cartridge
(Methanol/Acetonitrile)

Equilibrate C18 Cartridge
(Aqueous Buffer)

Wash (Low % Organic Solvent)
- Removes salts and polar impurities

Elute cOB1 (High % Organic Solvent)
- e.g., Acetonitrile Gradient

Inject SPE Eluate

C18 Preparative Column

Acetonitrile/Water Gradient
with 0.1% TFA

Fraction Collection
(Monitor at 214/280 nm)

Purity Analysis (Analytical HPLC)

Mass Spectrometry (Identity Confirmation)

Lyophilization

Purified cOB1 Peptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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